O-Methyl dichlorothiophosphate
Overview
Description
O-Methyl dichlorothiophosphate , also known by other names such as Methyl dichlorothionophosphate and Methyl dichlorothiophosphate , is a chemical compound with the molecular formula CH₃Cl₂OPS . Its molecular weight is approximately 164.979 g/mol . Structurally, it is an organophosphorus compound containing chlorine, sulfur, oxygen, and a methyl group.
Synthesis Analysis
The synthesis of O-Methyl dichlorothiophosphate involves the reaction of appropriate precursors. Detailed synthetic pathways and conditions can be found in relevant literature. Researchers have explored various methods to prepare this compound, including phosphorylation reactions and chlorination of thionophosphates . Investigating these synthetic routes provides insights into its production and potential modifications .
Molecular Structure Analysis
The molecular structure of O-Methyl dichlorothiophosphate consists of a central phosphorus atom bonded to two chlorine atoms (dichloro), an oxygen atom, and a methyl group. The arrangement of these atoms influences its reactivity, stability, and interactions with other molecules. Computational studies and spectroscopic analyses shed light on its three-dimensional geometry and electronic properties .
Chemical Reactions Analysis
O-Methyl dichlorothiophosphate participates in various chemical reactions. These include hydrolysis , where it reacts with water to form corresponding acids, and phosphorylation reactions , leading to the formation of phosphorylated compounds. Investigating its reactivity with nucleophiles, bases, and other functional groups provides valuable mechanistic insights .
Scientific Research Applications
Photodegradation in Water Treatment
O-Methyl dichlorothiophosphate is closely related to methyl parathion and dichlorvos, pesticides found in surface and groundwater. Research has explored the use of N-doped TiO2 under solar radiation for the photodegradation of these pesticides in water, highlighting a potential application in water purification and environmental remediation (Senthilnathan & Philip, 2011).
Organophosphorus Compounds in Agriculture
O-Methyl dichlorothiophosphate falls under the category of organophosphorus compounds, widely used as pesticides and insecticides in agriculture. These compounds play a crucial role in various biochemical processes and their derivatives have been extensively studied for their effects on environmental and human health (Upadhyay et al., 2011).
Neurotoxic Effects in Animal Studies
Research on sheep has shown the neurotoxic effects of compounds similar to O-Methyl dichlorothiophosphate, such as O-methyl-O-(4-bromo-2,5-dichlorophenyl) phenylphosphonothioate. These studies are crucial in understanding the neurotoxicological impacts of organophosphorus compounds on animals, providing insights for both veterinary medicine and environmental safety (Soliman et al., 1983).
Pesticide Monitoring and Biodegradation
Organophosphorus pesticides, like O-Methyl dichlorothiophosphate, are a significant concern due to their toxicity. Research emphasizes the importance of monitoring these compounds in the environment and exploring biodegradation methods for their removal. This is essential for ensuring food safety and environmental protection (Sidhu et al., 2019).
Emerging Technologies for Degradation
The degradation of compounds like O-Methyl dichlorothiophosphate has been a focus in recent studies. Emerging technologies, including microbial degradation and advanced chemical methods, have been explored for their potential in removing these pesticides from the environment, highlighting a significant application in environmental remediation (Zhang et al., 2021).
properties
IUPAC Name |
dichloro-methoxy-sulfanylidene-λ5-phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH3Cl2OPS/c1-4-5(2,3)6/h1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJTWJPDCJVKDBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COP(=S)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3Cl2OPS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10179892 |
Source
|
| Record name | Phosphorodichloridothioic acid, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10179892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
O-Methyl dichlorothiophosphate | |
CAS RN |
2523-94-6 |
Source
|
| Record name | Methyl dichlorothiophosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2523-94-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phosphorodichloridothioic acid, methyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002523946 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphorodichloridothioic acid, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10179892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | O-methyl dichlorothiophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.958 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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